![molecular formula C13H15ClN2O2S B1520937 [2-Amino-4-(4-ethyl-phenyl)-thiazol-5-yl]-acetic acid hydrochloride CAS No. 1185292-96-9](/img/structure/B1520937.png)
[2-Amino-4-(4-ethyl-phenyl)-thiazol-5-yl]-acetic acid hydrochloride
Overview
Description
“[2-Amino-4-(4-ethyl-phenyl)-thiazol-5-yl]-acetic acid hydrochloride” is a chemical compound with the CAS Number: 1185292-96-9 and a molecular weight of 298.79 . Its IUPAC name is [2-amino-4- (4-ethylphenyl)-1,3-thiazol-5-yl]acetic acid hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H14N2O2S.ClH/c1-2-8-3-5-9 (6-4-8)12-10 (7-11 (16)17)18-13 (14)15-12;/h3-6H,2,7H2,1H3, (H2,14,15) (H,16,17);1H .Physical And Chemical Properties Analysis
The compound has a molecular weight of 298.79 . More detailed physical and chemical properties are not available in the current data.Scientific Research Applications
Thiazole Derivatives Synthesis and Properties
- Synthetic Routes and Structural Properties : A study by Issac and Tierney (1996) discusses the synthesis and spectroscopic properties of novel substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones, derived from the reaction of chloral with substituted anilines followed by treatment with thioglycolic acid. This research illustrates the structural diversity and complexity achievable with thiazole derivatives, hinting at their potential utility in designing compounds with specific properties for scientific applications (Issac & Tierney, 1996).
Antimicrobial and Environmental Applications
- Antimicrobial Properties of Parabens : Although not directly related to thiazole, the study by Haman et al. (2015) on parabens highlights the importance of organic compounds with potential antimicrobial properties. Parabens, like some thiazole derivatives, show effectiveness against a broad spectrum of microorganisms, suggesting that thiazole-based compounds could also be explored for antimicrobial applications (Haman et al., 2015).
Corrosion Inhibition
- Organic Corrosion Inhibitors : Goyal et al. (2018) review the use of organic acids, including thiazole derivatives, as corrosion inhibitors in acidic solutions, highlighting their importance in industrial cleaning and maintenance. Such applications underscore the utility of thiazole compounds in protecting metals against corrosion, thus extending their life and maintaining their integrity in industrial settings (Goyal et al., 2018).
Toxicity and Environmental Impact
- Toxicity Evaluation of Chemical Compounds : Ashby et al. (1978) evaluated the potential carcinogenicity of thiophene analogues, providing a methodology that could be applied to study the safety profiles of thiazole derivatives. Such studies are critical for assessing the environmental and health impacts of new chemical entities before their widespread application (Ashby et al., 1978).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that compounds with a similar 2-aminothiazole scaffold have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activity.
Mode of Action
Compounds with a similar 2-aminothiazole scaffold have been found to interact with their targets in a variety of ways, leading to changes in cellular function .
Biochemical Pathways
Compounds with a similar 2-aminothiazole scaffold have been found to affect a wide range of pathways, leading to diverse downstream effects .
Result of Action
Compounds with a similar 2-aminothiazole scaffold have been found to have diverse biological activities, including anticancer, antioxidant, antimicrobial, and anti-inflammatory effects .
Properties
IUPAC Name |
2-[2-amino-4-(4-ethylphenyl)-1,3-thiazol-5-yl]acetic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2S.ClH/c1-2-8-3-5-9(6-4-8)12-10(7-11(16)17)18-13(14)15-12;/h3-6H,2,7H2,1H3,(H2,14,15)(H,16,17);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYJVOJGZKCTKMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=C(SC(=N2)N)CC(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.79 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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